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Compound of Interest

Compound Name: PROTAC eDHFR Degrader-2

Cat. No.: B12371691

This document provides crucial safety and logistical information for the proper disposal of
PROTAC eDHFR Degrader-2, a potent degrader targeting Escherichia coli dihydrofolate
reductase (eDHFR) for research purposes.[1][2][3] Adherence to these procedures is vital for
ensuring laboratory safety and environmental protection.

While a specific Safety Data Sheet (SDS) for PROTAC eDHFR Degrader-2 is not publicly
available, the general safety precautions for similar research compounds and the information
from a representative PROTAC SDS suggest that this compound should be handled as
hazardous chemical waste.[4] Based on a representative SDS for another PROTAC compound,
PROTAC eDHFR Degrader-2 should be considered harmful if swallowed and very toxic to
aquatic life with long-lasting effects.[4] Therefore, it must not be disposed of in the regular trash
or down the drain.[5][6][7]

Key Disposal and Safety Parameters

To facilitate safe handling and disposal, the following information has been compiled from
product data sheets and general laboratory waste guidelines.
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Parameter Information Source
Chemical Name PROTAC eDHFR Degrader-2 [1112]
CAS Number 2849442-91-5 [2]
Molecular Formula C34H40N8O9 [2]

Harmful if swallowed. Very
Assumed Hazards toxic to aquatic life with long- [4]

lasting effects.

] ) Strong acids/alkalis, strong
Incompatible Materials o ] [4]
oxidizing/reducing agents.

Collection as hazardous
) chemical waste for incineration
Disposal Method ] [4115][6]
at an approved waste disposal

plant.

Chemically compatible, leak-
) proof container. Plastic is often
Container Type [8]
preferred over glass to

minimize breakage.

Disposal Workflow Diagram

The following diagram outlines the decision-making process and steps for the proper disposal
of PROTAC eDHFR Degrader-2.

Caption: Workflow for the safe disposal of PROTAC eDHFR Degrader-2.

Detailed Disposal Protocol

This protocol provides a step-by-step guide for the safe disposal of PROTAC eDHFR
Degrader-2 and materials contaminated with it.

1. Waste Segregation:
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Immediately upon generation, segregate waste containing PROTAC eDHFR Degrader-2.
This includes:

o Unused or expired solid compound.
o Solutions containing the compound (e.g., in DMSO).
o Contaminated labware (e.g., pipette tips, tubes, gloves, bench paper).

Do not mix this waste with incompatible chemicals such as strong acids, bases, or oxidizing
agents.[4][9]

. Waste Collection and Containerization:

Use a designated hazardous waste container that is chemically compatible and has a
secure, tight-fitting lid.[8]

For liquid waste, ensure the container has secondary containment to prevent spills.

For solid waste, such as contaminated gloves and pipette tips, collect them in a clearly
marked bag or container.

Do not overfill the container; leave adequate headspace (approximately 10%) to prevent
spills and allow for expansion.

. Labeling of Hazardous Waste:

As soon as the first piece of waste is placed in the container, affix a hazardous waste label.
[BI[10][11][12]

The label must include the following information:[8][11][13]

[e]

The words "Hazardous Waste".[8][10][11][12]

[e]

The full chemical name: "PROTAC eDHFR Degrader-2". Avoid abbreviations.[8]

o

The date when waste was first added to the container (accumulation start date).[11][12]
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o The name and contact information of the Principal Investigator (PI) or responsible
researcher.[8]

o An indication of the hazards (e.g., "Toxic," "Harmful if Swallowed," "Aquatic Hazard").[12]
[13]

4. Temporary Storage:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[9]

e The SAA should be at or near the point of generation and under the control of the laboratory
personnel.

e Ensure the storage area is away from general laboratory traffic and drains.
5. Arranging for Disposal:

e Once the waste container is full or has been in storage for a designated period (as per your
institution's policy, often not to exceed one year in an SAA), arrange for its disposal.[9]

o Follow your institution's specific procedures to request a hazardous waste pickup from the
Environmental Health and Safety (EHS) department.

e Do not attempt to dispose of the waste through any other means. All hazardous chemical
waste must be handled by trained EHS personnel for final disposal at an approved facility.[6]

By following these procedures, researchers can ensure the safe and compliant disposal of
PROTAC eDHFR Degrader-2, minimizing risks to personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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